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Compound of Interest

Compound Name: 2,3-Dichloropropionamide
CAS No.: 19433-84-2
Cat. No.: B092940
Get Quote
. J

Executive Safety Summary

2,3-Dichloropropionamide (2,3-DCP) is a halogenated organic amide often used as a
biochemical intermediate.[1] Its disposal requires strict adherence to halogenated waste
protocols due to the release of hydrochloric acid (HCI) and nitrogen oxides (NOx) during
thermal decomposition.

Immediate Hazard Profile:
» Signal Word:WARNING
o Primary Risks: Skin/Eye Irritant, Harmful if swallowed, Environmental Toxin.[2]

¢ Critical Restriction: Do NOT dispose of down drains.[3] Do NOT mix with non-halogenated
solvents (e.g., acetone, ethanol) unless unavoidable, as this increases disposal costs and
complicates incineration.

Chemical Characterization & Waste Classification
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Effective disposal begins with understanding the physical properties that dictate waste stream

segregation.

Table 1: Physical & Chemical Properties Relevant to

Disposal
Property

Data

Operational Implication

Physical State

Solid (Crystalline powder)

Requires solid waste
segregation unless dissolved

in reaction media.[1][4]

Moderate in water; Soluble in

If in aqueous solution, must be

Solubility ] collected as Aqueous
organic solvents
Halogenated Waste.[1][4]
Stable at room temperature;
Melting Point ~116-118°C does not require cold storage
for waste accumulation.[1][4]
Incompatible with strong Segregation Critical: Keep
Reactivity oxidizers, strong acids, strong away from nitric acid or
bases.[1][4] peroxide waste streams.[4]
. Must be incinerated with flue
Decomposition Releases HCI, NOx, COx

gas scrubbing.

Waste Segregation Protocol (The "Golden Rule")[4]

In laboratory operations, the most common compliance failure is the commingling of

halogenated and non-halogenated wastes. 2,3-DCP contains two chlorine atoms per molecule;

therefore, it must enter the Halogenated Waste Stream.

Causal Logic

Standard incineration for non-halogenated organics (like methanol) occurs at lower

temperatures without acid scrubbers. If 2,3-DCP enters this stream, the generated HCI gas can

corrode incinerator infrastructure and violate emission standards.
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Workflow Visualization

The following diagram outlines the decision logic for segregating 2,3-DCP waste.

Waste Generation:
2,3-Dichloropropionamide

Physical State?

Pure Powder/Debris \ Dissolved

Solid Waste Stream Liquid/Solution Waste

Solvent Type?

CONTAINER A:
Solid Hazardous Waste
(Double Bagged)

Organic Solvent

(DCM, Methanol, etc.) Water/Buffer

CONTAINER B: CONTAINER C:
Halogenated Organic Solvents Aqueous Halogenated Waste
(High BTU) (Toxic)

LABELING:
Must list '2,3-Dichloropropionamide’
Tag: 'Halogenated'

Final Disposal:
High-Temp Incineration
(w/ HCI Scrubbing)
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2,3-Dichloropropionamide waste streams to ensure
regulatory compliance and incinerator compatibility.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid Chemical

If discarding expired or excess stock of solid 2,3-DCP:

Primary Containment: Keep the chemical in its original container if possible. If not, transfer to
a screw-top HDPE (High-Density Polyethylene) jar.

Secondary Containment: Place the jar into a clear hazardous waste bag (6-mil polyethylene).

Labeling: Affix a hazardous waste tag.

o Constituents: "2,3-Dichloropropionamide, solid."

o Hazard Checkbox: Toxic, Irritant.[5][6]

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)

e Solvent Compatibility: Ensure the carrier solvent is compatible with standard halogenated
waste carboys (usually HDPE or glass).

e Pouring: Using a funnel in a fume hood, pour the solution into the container marked
"HALOGENATED WASTE."

e Log Entry: Immediately log the volume and concentration on the waste container's inventory
sheet. This is vital for the disposal facility to calculate the chlorine load.

Scenario C: Spill Cleanup (Decontamination)

Do not wash spills down the sink.
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o PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

o Containment:
o Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a bag.
o Liquid Spill: Absorb with vermiculite or chem-pads.

e Surface Decontamination:
o Wipe the area with a mild surfactant (soap/water).

o Scientific Note: While amides can be hydrolyzed by strong bases (NaOH) into their
corresponding acids (2,3-dichloropropionic acid) and ammonia, do not perform this on the
benchtop for disposal purposes. The resulting acid is corrosive and remains a halogenated
hazard.

o Disposal: Place all contaminated wipes, gloves, and absorbents into the Solid Hazardous
Waste bin (Scenario A).

Regulatory Compliance (RCRA & EPA)[1]

While 2,3-Dichloropropionamide is not explicitly "P-listed" or "U-listed" by specific name in 40
CFR 261.33, it is regulated under the "Cradle-to-Grave" principle.[1][4]

o Waste Code Determination:
o If mixed with flammable solvents (Flash point <60°C): D001 (Ignitable).

o If the waste stream contains other listed halogenated solvents (e.g., Methylene Chloride):
FO01/F002.

o General Classification: If pure, it is treated as Non-Regulated Hazardous Waste (NRHW)
or State-Regulated Waste depending on local jurisdiction, but operationally it must be
treated as Halogenated Organic Waste.

o Destruction Efficiency: The disposal facility must demonstrate a Destruction and Removal
Efficiency (DRE) of 99.99% for Principal Organic Hazardous Constituents (POHCSs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.temple.edu/ehrs/waste-management/chemical-waste/halogenated-solvents
https://www.benchchem.com/product/b092940?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pim-resources.coleparmer.com/sds/65051.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.harvestchemicals.co.za/wp-content/uploads/2020/05/msds-Destroyer.pdf
https://cameochemicals.noaa.gov/chris/DPF.pdf
https://www.benchchem.com/product/b092940/docs#2-3-dichloropropionamide-proper-disposal-and-handling-procedures
https://www.benchchem.com/product/b092940/docs#2-3-dichloropropionamide-proper-disposal-and-handling-procedures
https://www.benchchem.com/product/b092940/docs#2-3-dichloropropionamide-proper-disposal-and-handling-procedures
https://www.benchchem.com/product/b092940/docs#2-3-dichloropropionamide-proper-disposal-and-handling-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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